molecular formula C13H20N2 B8657673 1-Ethyl-4,4-dimethyl-1,2,3,4-tetrahydroquinolin-7-amine

1-Ethyl-4,4-dimethyl-1,2,3,4-tetrahydroquinolin-7-amine

Cat. No.: B8657673
M. Wt: 204.31 g/mol
InChI Key: TWDLVIQZWMJLSE-UHFFFAOYSA-N
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Description

1-Ethyl-4,4-dimethyl-1,2,3,4-tetrahydroquinolin-7-amine is a useful research compound. Its molecular formula is C13H20N2 and its molecular weight is 204.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H20N2

Molecular Weight

204.31 g/mol

IUPAC Name

1-ethyl-4,4-dimethyl-2,3-dihydroquinolin-7-amine

InChI

InChI=1S/C13H20N2/c1-4-15-8-7-13(2,3)11-6-5-10(14)9-12(11)15/h5-6,9H,4,7-8,14H2,1-3H3

InChI Key

TWDLVIQZWMJLSE-UHFFFAOYSA-N

Canonical SMILES

CCN1CCC(C2=C1C=C(C=C2)N)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture of 1-ethyl-4,4-dimethyl-7-nitro-1,2,3,4-tetrahydro-quinoline (0.28 g) and Pd/C (0.060 g, 10% wt) in 10 ml of EtOAc was placed under H2 which was provided by a balloon and stirred at RT overnight. Then the mixture was filtered through Celite®, condensed, and the residue was purified by flash column chromatography (2% of EtOAc in CH2Cl2). The titled compound was obtained as a pink oil. MS (ES+): 204.8 (M+H)+. Calc'd for C11H16N—204.31.
Name
1-ethyl-4,4-dimethyl-7-nitro-1,2,3,4-tetrahydro-quinoline
Quantity
0.28 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0.06 g
Type
catalyst
Reaction Step One

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